Cas no 843664-91-5 (3-(3-methoxyphenyl)carbamoylprop-2-enoic acid)

• Product Name: 3-(3-methoxyphenyl)carbamoylprop-2-enoic acid
• CAS No: 843664-91-5
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 3255614
• PubChem ID: 5339138
• Update Time: 2025-06-22

3-(3-methoxyphenyl)carbamoylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-BUTENOIC ACID, 4-[(3-METHOXYPHENYL)AMINO]-4-OXO-, (2E)-
• 4-(3-methoxyanilino)-4-oxo-2-butenoic acid
• 3-(3-methoxyphenyl)carbamoylprop-2-enoic acid
• SCHEMBL6895377
• LS-07292
• MFCD00020469
• CS-0333103
• 31460-27-2
• SCHEMBL11441877
• (2E)-4-[(3-methoxyphenyl)amino]-4-oxobut-2-enoic acid
• 2-Butenoic acid, 4-[(3-methoxyphenyl)amino]-4-oxo-
• 843664-91-5
• (E)-4-(3-methoxyanilino)-4-oxobut-2-enoic acid
• (E)-4-((3-Methoxyphenyl)amino)-4-oxobut-2-enoic acid
• AKOS002116149
• (2E)-3-[(3-METHOXYPHENYL)CARBAMOYL]PROP-2-ENOIC ACID
• 4-((3-Methoxyphenyl)amino)-4-oxobut-2-enoic acid
• HMS663J19
• SR-01000582280-1
• SR-01000582280
• G30999
• Z56176640
• 306935-71-7
• EN300-128477
• 3-[(3-methoxyphenyl)carbamoyl]prop-2-enoic acid
• ALBB-023254
• 4-(3-methoxyanilino)-4-oxobut-2-enoic acid
• (2E)-4-(3-methoxyanilino)-4-oxo-2-butenoic acid
• AH-357/02213047

• MDL： MFCD00275214
• Inchi： 1S/C11H11NO4/c1-16-9-4-2-3-8(7-9)12-10(13)5-6-11(14)15/h2-7H,1H3,(H,12,13)(H,14,15)/b6-5+
• InChI Key： CXOUTHKBZTXXAU-AATRIKPKSA-N
• SMILES： C(O)(=O)/C=C/C(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 221.06880783Da
• Monoisotopic Mass: 221.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3-methoxyphenyl)carbamoylprop-2-enoic acid

Introduction to 3-(3-Methoxyphenyl)carbamoylprop-2-enoic Acid (CAS No. 843664-91-5)

3-(3-Methoxyphenyl)carbamoylprop-2-enoic acid (CAS No. 843664-91-5) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 3-(3-methoxyphenyl)acrylamide, is a derivative of acrylamide and features a methoxyphenyl group attached to the carbamoyl moiety. Its structural complexity and functional versatility make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-(3-Methoxyphenyl)carbamoylprop-2-enoic acid consists of a conjugated double bond system, which imparts unique electronic properties and reactivity. The presence of the methoxy group on the phenyl ring enhances its solubility and stability, making it suitable for use in aqueous environments. These characteristics are crucial for its potential applications in biological systems, where solubility and stability are key factors for effective drug delivery.

Recent studies have highlighted the potential of 3-(3-Methoxyphenyl)carbamoylprop-2-enoic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(3-Methoxyphenyl)carbamoylprop-2-enoic acid may have potential as a novel anti-inflammatory agent, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-Methoxyphenyl)carbamoylprop-2-enoic acid has also been investigated for its potential anticancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT and MAPK pathways. These pathways are often dysregulated in cancer cells, leading to uncontrolled cell proliferation and resistance to apoptosis. By targeting these pathways, 3-(3-Methoxyphenyl)carbamoylprop-2-enoic acid may offer a new approach to cancer therapy.

The pharmacokinetic properties of 3-(3-Methoxyphenyl)carbamoylprop-2-enoic acid have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. Its high bioavailability and low toxicity make it a promising candidate for further clinical development.

In terms of synthesis, 3-(3-Methoxyphenyl)carbamoylprop-2-enoic acid can be prepared through several synthetic routes. One common method involves the reaction of 3-methoxyaniline with acryloyl chloride in the presence of a base, followed by hydrolysis to form the carboxylic acid. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The safety profile of 3-(3-Methoxyphenyl)carbamoylprop-2-enoic acid has been evaluated in various preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(3-Methoxyphenyl)carbamoylprop-2-enoic acid (CAS No. 843664-91-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to explore its full potential, paving the way for new treatments in various medical conditions.